Cas no 1368193-82-1 (4H-furo[3,2-b]pyrrole-2-carboxylic acid)
1368193-82-1 structure
Product Name:4H-furo[3,2-b]pyrrole-2-carboxylic acid
CAS No:1368193-82-1
MF:C7H5NO3
MW:151.119501829147
CID:6528631
PubChem ID:66992849
Update Time:2024-03-01
4H-furo[3,2-b]pyrrole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4H-furo[3,2-b]pyrrole-2-carboxylic acid
-
- Inchi: 1S/C7H5NO3/c9-7(10)6-3-4-5(11-6)1-2-8-4/h1-3,8H,(H,9,10)
- InChI Key: JMFBVKJFJONNGQ-UHFFFAOYSA-N
- SMILES: N1C=CC2OC(C(O)=O)=CC1=2
Computed Properties
- Exact Mass: 151.026943022g/mol
- Monoisotopic Mass: 151.026943022g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 66.2Ų
Experimental Properties
- Density: 1.554±0.06 g/cm3(Predicted)
- Boiling Point: 368.2±22.0 °C(Predicted)
- pka: 3.36±0.30(Predicted)
4H-furo[3,2-b]pyrrole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-748857-0.05g |
4H-furo[3,2-b]pyrrole-2-carboxylic acid |
1368193-82-1 | 95.0% | 0.05g |
$585.0 | 2025-03-10 | |
| Enamine | EN300-748857-0.1g |
4H-furo[3,2-b]pyrrole-2-carboxylic acid |
1368193-82-1 | 95.0% | 0.1g |
$765.0 | 2025-03-10 | |
| Enamine | EN300-748857-0.25g |
4H-furo[3,2-b]pyrrole-2-carboxylic acid |
1368193-82-1 | 95.0% | 0.25g |
$1091.0 | 2025-03-10 | |
| Enamine | EN300-748857-0.5g |
4H-furo[3,2-b]pyrrole-2-carboxylic acid |
1368193-82-1 | 95.0% | 0.5g |
$1718.0 | 2025-03-10 | |
| Enamine | EN300-748857-1.0g |
4H-furo[3,2-b]pyrrole-2-carboxylic acid |
1368193-82-1 | 95.0% | 1.0g |
$2203.0 | 2025-03-10 | |
| Enamine | EN300-748857-2.5g |
4H-furo[3,2-b]pyrrole-2-carboxylic acid |
1368193-82-1 | 95.0% | 2.5g |
$4319.0 | 2025-03-10 | |
| Enamine | EN300-748857-5.0g |
4H-furo[3,2-b]pyrrole-2-carboxylic acid |
1368193-82-1 | 95.0% | 5.0g |
$6390.0 | 2025-03-10 | |
| Enamine | EN300-748857-10.0g |
4H-furo[3,2-b]pyrrole-2-carboxylic acid |
1368193-82-1 | 95.0% | 10.0g |
$9474.0 | 2025-03-10 |
4H-furo[3,2-b]pyrrole-2-carboxylic acid Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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